Ethyl 1-benzyl-4-bromo-5-methyl-1H-pyrazole-3-carboxylate

• IUPAC Name: ethyl 1-benzyl-4-bromo-5-methylpyrazole-3-carboxylate
• InChI: InChI=1S/C14H15BrN2O2/c1-3-19-14(18)13-12(15)10(2)17(16-13)9-11-7-5-4-6-8-11/h4-8H,3,9H2,1-2H3
• InChI Key: IPAVGAOABAMSIG-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=NN(C(=C1Br)C)CC2=CC=CC=C2
• Molecular Formula: C14H15BrN2O2
• DSSTOX Substance ID: DTXSID90743535
• Molecular Weight: 323.18 g/mol
• CAS RN: 1262415-66-6

Description

“Ethyl 1-benzyl-4-bromo-5-methyl-1H-pyrazole-3-carboxylate” is a chemical compound with the CAS Number: 1262415-66-6. It has a molecular weight of 323.19 and its IUPAC name is ethyl 1-benzyl-4-bromo-5-methyl-1H-pyrazole-3-carboxylate.

Synthesis Analysis

The synthesis of pyrazole derivatives often involves a [3 + 2] cycloaddition of N-isocyanoiminotriphenylphosphorane as a “CNN” building block to terminal alkynes. One-pot condensations of ketones, aldehydes, and hydrazine monohydrochloride can readily form pyrazoline intermediates under mild conditions. In situ oxidation employing bromine can afford a wide variety of pyrazoles in very good yields.

Molecular Structure Analysis

The InChI Code for this compound is 1S/C14H15BrN2O2/c1-3-19-14(18)13-12(15)10(2)17(16-13)9-11-7-5-4-6-8-11/h4-8H,3,9H2,1-2H3. This code represents the molecular structure of the compound.

Chemical Reactions Analysis

Pyrazole derivatives can be produced through various chemical reactions. For instance, a phosphine-free [3+2] cycloaddition reaction of dialkyl azodicarboxylates with substituted propargylamines provides functionalized pyrazoles in good yields and high selectivity at room temperature. A mild and convenient Cu-catalyzed aerobic oxidative cyclization of β,γ-unsaturated hydrazones provides a broad range of pyrazole derivatives.

Physical And Chemical Properties Analysis

This compound is a solid at room temperature. It should be stored sealed and dry at a temperature between 2-8°C.

Scientific Research Applications

Antibacterial Activity

• Ethyl 1-benzyl-4-bromo-5-methyl-1H-pyrazole-3-carboxylate has been explored for its antibacterial potential. .

Anti-Inflammatory Properties

• Inflammation plays a crucial role in various diseases. This compound has been investigated for its anti-inflammatory effects. .

Anticancer Research

• The pyrazole scaffold has attracted attention in cancer research. Ethyl 1-benzyl-4-bromo-5-methyl-1H-pyrazole-3-carboxylate may exhibit cytotoxic activity against cancer cells. .

Analgesic Properties

• Pain management is essential in healthcare. .

Anticonvulsant Studies

• Epilepsy and other seizure disorders require effective anticonvulsant drugs. .

Herbicidal Applications

• Herbicides are crucial for agriculture and environmental management. .

Safety and Hazards

The compound has been classified with the GHS07 pictogram. The hazard statements associated with it are H302, H315, H319, and H335. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P261), washing thoroughly after handling (P264), not eating, drinking or smoking when using this product (P270), using only outdoors or in a well-ventilated area (P271), wearing protective gloves/protective clothing/eye protection/face protection (P280), and others.